2-ethyl-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole

• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 2-ethyl-1,3,4,9-tetrahydropyrido[3,4-b]indole
• InChI: InChI=1S/C13H16N2/c1-2-15-8-7-11-10-5-3-4-6-12(10)14-13(11)9-15/h3-6,14H,2,7-9H2,1H3
• InChI Key: SYAKEYMHRPNORC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)NC3=CC=CC=C23

Description

2-ethyl-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl iodide (2.4 ml) was added to a solution of 1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole (5.17 g) and sodium hydrogencarbonate (3.0 g) in 50 ml of acetonitrile and the solution was stirred at 70° C. over a bath for 3 hrs. After removal of the solvent by evaporation, water (60 ml) was added and the solution was extracted with chloroform. The extract was washed with brine and dried over magnesium sulfate. Purification of the crude product by silica gel column chromatography and crystallization from ethyl acetate of the eluates with methanol/chloroform (1/4) gave 1.5 g of 2-ethyl-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole.